Cas no 2098017-46-8 (1-((1-(cyclopropanecarbonyl)azetidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde)
1-((1-(cyclopropanecarbonyl)azetidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1-((1-(cyclopropanecarbonyl)azetidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde
- AKOS026718109
- 1-[[1-(cyclopropanecarbonyl)azetidin-3-yl]methyl]triazole-4-carbaldehyde
- F2157-0267
- 2098017-46-8
- starbld0028291
-
- Inchi: 1S/C11H14N4O2/c16-7-10-6-15(13-12-10)5-8-3-14(4-8)11(17)9-1-2-9/h6-9H,1-5H2
- InChI Key: XJJCGZBIVASSJI-UHFFFAOYSA-N
- SMILES: O=C(C1CC1)N1CC(CN2C=C(C=O)N=N2)C1
Computed Properties
- Exact Mass: 234.11167570g/mol
- Monoisotopic Mass: 234.11167570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 68.1Ų
1-((1-(cyclopropanecarbonyl)azetidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C111311-100mg |
1-((1-(cyclopropanecarbonyl)azetidin-3-yl)methyl)-1h-1,2,3-triazole-4-carbaldehyde |
2098017-46-8 | 100mg |
$ 95.00 | 2022-06-06 | ||
| TRC | C111311-500mg |
1-((1-(cyclopropanecarbonyl)azetidin-3-yl)methyl)-1h-1,2,3-triazole-4-carbaldehyde |
2098017-46-8 | 500mg |
$ 365.00 | 2022-06-06 | ||
| TRC | C111311-1g |
1-((1-(cyclopropanecarbonyl)azetidin-3-yl)methyl)-1h-1,2,3-triazole-4-carbaldehyde |
2098017-46-8 | 1g |
$ 570.00 | 2022-06-06 | ||
| Life Chemicals | F2157-0267-0.25g |
1-((1-(cyclopropanecarbonyl)azetidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde |
2098017-46-8 | 95%+ | 0.25g |
$523.0 | 2023-09-06 | |
| Life Chemicals | F2157-0267-0.5g |
1-((1-(cyclopropanecarbonyl)azetidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde |
2098017-46-8 | 95%+ | 0.5g |
$551.0 | 2023-09-06 | |
| Life Chemicals | F2157-0267-1g |
1-((1-(cyclopropanecarbonyl)azetidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde |
2098017-46-8 | 95%+ | 1g |
$580.0 | 2023-09-06 | |
| Life Chemicals | F2157-0267-2.5g |
1-((1-(cyclopropanecarbonyl)azetidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde |
2098017-46-8 | 95%+ | 2.5g |
$1267.0 | 2023-09-06 | |
| Life Chemicals | F2157-0267-5g |
1-((1-(cyclopropanecarbonyl)azetidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde |
2098017-46-8 | 95%+ | 5g |
$1909.0 | 2023-09-06 | |
| Life Chemicals | F2157-0267-10g |
1-((1-(cyclopropanecarbonyl)azetidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde |
2098017-46-8 | 95%+ | 10g |
$2675.0 | 2023-09-06 |
1-((1-(cyclopropanecarbonyl)azetidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 1-((1-(cyclopropanecarbonyl)azetidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde
Introduction to 1-((1-(cyclopropanecarbonylazetidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde and Its Significance in Modern Chemical Biology
1-((1-(cyclopropanecarbonylazetidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde, identified by its CAS number 2098017-46-8, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular recognition. The presence of both cyclopropanecarbonyl and triazole moieties in its structure imparts unique chemical properties that make it a valuable scaffold for the development of novel bioactive agents.
The cyclopropanecarbonyl group is known for its stability and its ability to participate in various chemical reactions, making it a versatile component in organic synthesis. In contrast, the triazole ring is a well-studied pharmacophore that has been incorporated into numerous therapeutic agents due to its ability to modulate biological pathways. The combination of these two structural elements in 1-((1-(cyclopropanecarbonylazetidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde suggests that it may exhibit a range of biological activities that are not observed with individual components.
In recent years, there has been a growing interest in the development of molecules that can interact with biological targets in a highly specific manner. The structural complexity of 1-((1-(cyclopropanecarbonylazetidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde makes it an attractive candidate for designing such molecules. Its ability to engage with multiple binding sites on biological targets could lead to the development of drugs with enhanced efficacy and reduced side effects.
The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed reactions and protecting group strategies, has been crucial in achieving the desired molecular architecture. These synthetic approaches not only highlight the ingenuity of modern organic chemistry but also underscore the importance of interdisciplinary collaboration between chemists and biologists.
One of the most compelling aspects of 1-((1-(cyclopropanecarbonylazetidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde is its potential as a tool for studying biological processes at the molecular level. By designing analogs with varying substituents on the cyclopropanecarbonyl and triazole moieties, researchers can gain insights into how different structural features influence binding affinity and biological activity. This information can then be used to refine drug design strategies and develop more effective therapeutic agents.
The compound's relevance extends beyond its potential as a drug candidate. It serves as a valuable intermediate in the synthesis of more complex molecules, enabling chemists to explore new chemical spaces that may lead to novel bioactive entities. The versatility of 1-((1-(cyclopropanecarbonylazetidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde underscores its importance as a building block in synthetic chemistry.
In conclusion, 1-((1-(cyclopropanecarbonylazetidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde is a multifaceted compound with significant implications for chemical biology and pharmaceutical research. Its unique structural features make it an excellent candidate for drug discovery efforts aimed at developing novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in advancing our understanding of biological processes and improving human health.
2098017-46-8 (1-((1-(cyclopropanecarbonyl)azetidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)